5-(1-((3-Fluoro-4-methoxyphenyl)sulfonyl)piperidin-4-yl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine

• IUPAC Name: 5-[1-(3-fluoro-4-methoxyphenyl)sulfonylpiperidin-4-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine
• InChI: InChI=1S/C19H23FN2O3S2/c1-25-18-3-2-16(12-17(18)20)27(23,24)22-9-4-15(5-10-22)21-8-6-19-14(13-21)7-11-26-19/h2-3,7,11-12,15H,4-6,8-10,13H2,1H3
• InChI Key: OAYVPCNKXVKVOC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCC(CC2)N3CCC4=C(C3)C=CS4)F
• Molecular Formula: C19H23FN2O3S2
• Molecular Weight: 410.5 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a sulfonyl group, a piperidinyl group, and a tetrahydrothienopyridine group. These groups suggest that the compound may have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, is likely to be quite complex. It includes a tetrahydrothienopyridine ring, which is a type of heterocyclic compound.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. The presence of various functional groups suggests that it could participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the functional groups present. These could include properties such as solubility, melting point, boiling point, and reactivity.

Mechanism of Action

Target of Action

The primary target of this compound is the Phosphoinositide 3-kinase delta (PI3Kδ) . PI3Kδ is a lipid kinase that plays a crucial role in cellular processes such as cell growth, proliferation, differentiation, motility, survival, and intracellular trafficking .

Mode of Action

The compound interacts with its target, PI3Kδ, by inhibiting its activity. The inhibition of PI3Kδ leads to a decrease in the production of phosphatidylinositol (3,4,5)-trisphosphate (PIP3), a key signaling molecule . This results in the modulation of downstream signaling pathways that are critical for cellular processes .

Biochemical Pathways

The inhibition of PI3Kδ affects the PI3K/AKT/mTOR pathway, which is involved in cell cycle progression, cell survival, and angiogenesis . By inhibiting PI3Kδ, the compound can modulate these pathways and potentially exert anti-proliferative and pro-apoptotic effects .

Result of Action

The molecular and cellular effects of the compound’s action would depend on the specific cellular context. In cells that rely on PI3Kδ signaling for survival and proliferation, the compound could induce cell cycle arrest and apoptosis . This could potentially be beneficial in the context of diseases characterized by aberrant cell proliferation, such as cancer .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. These could include further studies to better understand its properties, synthesis methods, and potential uses.